N-1,3-benzodioxol-5-yl-2-[2-(1H-pyrazol-1-yl)ethyl]-1-piperidinecarboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(2-pyrazol-1-ylethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C18H22N4O3/c23-18(20-14-5-6-16-17(12-14)25-13-24-16)22-10-2-1-4-15(22)7-11-21-9-3-8-19-21/h3,5-6,8-9,12,15H,1-2,4,7,10-11,13H2,(H,20,23)
• InChI Key: LMRMACNWZNXEGF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCN2C=CC=N2)C(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol

Description

The compound “N-1,3-benzodioxol-5-yl-2-[2-(1H-pyrazol-1-yl)ethyl]-1-piperidinecarboxamide” is a complex organic molecule. It contains a benzodioxol group, which is a type of aromatic ether, a pyrazol group, which is a type of heterocyclic amine, and a piperidinecarboxamide group, which is a type of amide.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzodioxol ring, the introduction of the pyrazol group, and the formation of the piperidinecarboxamide group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzodioxol group would contribute aromaticity to the molecule, the pyrazol group would introduce a degree of polarity, and the piperidinecarboxamide group could participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the benzodioxol group could increase its lipophilicity, the pyrazol group could enhance its water solubility, and the piperidinecarboxamide group could enable it to participate in hydrogen bonding.

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological data. Based on its structure, it could potentially interact with biological targets that recognize aromatic ethers, heterocyclic amines, or amides.

Future Directions

Future research on this compound could involve exploring its synthesis, investigating its reactivity, studying its physical and chemical properties, and assessing its biological activity. Such research could provide valuable insights into the potential applications of this compound.